Cas no 77123-59-2 (Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester)

Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester structure
77123-59-2 structure
Product Name:Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester
CAS No:77123-59-2
MF:C13H16O2Si
MW:232.350444793701
MDL:MFCD18206269
CID:1783361
Update Time:2025-04-21

Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester
    • 3-(trimethylsilanylethynyl)benzoic acid methyl ester
    • MDL： MFCD18206269
    • Inchi： 1S/C13H16O2Si/c1-15-13(14)12-7-5-6-11(10-12)8-9-16(2,3)4/h5-7,10H,1-4H3
    • InChI Key： NSXWMGYQHNWJQL-UHFFFAOYSA-N
    • SMILES： [Si](C#CC1C=CC=C(C(=O)OC)C=1)(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2

Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester Pricemore >>

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Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:77123-59-2)Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester
Order Number:A1176922
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:35
Price ($):338.0
Email:sales@amadischem.com

Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester Related Literature

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:77123-59-2)Benzoic acid, 3-[(trimethylsilyl)ethynyl]-, methyl ester
A1176922
Purity:99%
Quantity:1g
Price ($):338.0
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